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An In-Depth Technical Guide to 4-Methoxy-3-(2-propynyloxy)benzenecarbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Scaffold for Chemical
Innovation

4-Methoxy-3-(2-propynyloxy)benzenecarbaldehyde, also known as O-propargyl vanillin, is a
synthetic derivative of vanillin, a well-known flavoring agent and a key intermediate in various
chemical industries.[1][2][3] The introduction of a propargyl group to the vanillin core imparts
unique chemical reactivity, making it a valuable building block in organic synthesis and
medicinal chemistry.[4][5] This guide provides a comprehensive overview of its chemical
properties, a detailed synthesis protocol, and an exploration of its current and potential
applications in research and drug development.

Physicochemical Properties

A clear understanding of the physicochemical properties of 4-Methoxy-3-(2-
propynyloxy)benzenecarbaldehyde is fundamental for its application in experimental
settings.
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Property Value Source
Molecular Formula C11H1003 [61[7]
Molecular Weight 190.2 g/mol [6]

CAS Number 145654-01-9 [6]
Appearance Yellow solid [1]
Melting Point 458 K (185 °C) [1]

Synthesis of 4-Methoxy-3-(2-

propynyloxy)benzenecarbaldehyde

The synthesis of 4-Methoxy-3-(2-propynyloxy)benzenecarbaldehyde is typically achieved

through the O-alkylation of 4-hydroxy-3-methoxybenzaldehyde (vanillin) with propargyl

bromide.[1][8] This Williamson ether synthesis is a robust and efficient method for introducing

the propargyl functional group.

Experimental Protocol

The following protocol is adapted from established literature procedures.[1][8]

Materials:

4-Hydroxy-3-methoxybenzaldehyde (vanillin)
o Propargyl bromide (80% solution in toluene)
e Anhydrous potassium carbonate (K2COs)

e Dry N,N-Dimethylformamide (DMF)

e Chloroform (CHCIs)

o Water

¢ Brine solution
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Anhydrous sodium sulfate (Naz2S0a)

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

To a solution of 4-hydroxy-3-methoxybenzaldehyde (2.48 mmol) in 15 ml of dry DMF, add
anhydrous potassium carbonate (3.0 mmol).

 Stir the mixture at room temperature.

o Add propargyl bromide (2.48 mmol) to the reaction mixture.

o Continue stirring at room temperature for 24 hours.

» Monitor the reaction progress using thin-layer chromatography (TLC).

e Upon completion, pour the reaction mixture into 100 ml of water.

o Extract the aqueous layer with chloroform (3 x 50 ml).

o Combine the organic phases and wash with water and then with a brine solution.
» Dry the organic layer over anhydrous sodium sulfate.

o Evaporate the solvent under reduced pressure to obtain the crude product.

 Purify the crude product by column chromatography on silica gel using a hexane/ethyl
acetate (4:1 v/v) eluent system to yield 4-Methoxy-3-(2-
propynyloxy)benzenecarbaldehyde as a yellow solid.[1]

Synthesis Workflow Diagram
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K2COs in DMF
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Caption: Synthesis of 4-Methoxy-3-(2-propynyloxy)benzenecarbaldehyde.

Applications in Research and Drug Development

The unique chemical architecture of 4-Methoxy-3-(2-propynyloxy)benzenecarbaldehyde,
featuring an aldehyde, a methoxy group, and a terminal alkyne, makes it a highly versatile
molecule for further chemical modifications and applications.[4][5]

 Building Block in Organic Synthesis: The aldehyde group can undergo various
transformations such as oxidation to a carboxylic acid, reduction to an alcohol, or
participation in condensation reactions.[5] The terminal alkyne is particularly valuable for
“click chemistry" reactions, such as the copper(l)-catalyzed azide-alkyne cycloaddition
(CuAAC), to form 1,2,3-triazole rings.[1] This allows for the straightforward linkage of the
vanillin scaffold to other molecules, facilitating the synthesis of complex molecular
architectures.[5]

o Medicinal Chemistry and Drug Discovery: The propargyl group serves as a handle for
creating diverse libraries of compounds for biological screening.[5] Vanillin derivatives have
been investigated for a range of biological activities, and the introduction of the propargyl
group opens avenues for developing novel therapeutic agents.[1] For instance, the triazole-
containing compounds synthesized from this molecule have been explored as potential
chemotherapeutic agents.[1] The combination of the benzaldehyde core with the reactive
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alkyne allows for the design of hybrid molecules that can interact with multiple biological
targets.[5]

Functional Group Reactivity and Applications
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Caption: Reactivity of functional groups and their applications.

Conclusion

4-Methoxy-3-(2-propynyloxy)benzenecarbaldehyde is a synthetically accessible and highly
versatile compound with significant potential in organic synthesis and medicinal chemistry. Its
straightforward preparation from vanillin, combined with the diverse reactivity of its functional
groups, establishes it as a valuable scaffold for the development of novel molecules with a wide
range of applications, from new drug candidates to advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. journals.iucr.org [journals.iucr.org]

o 2.researchgate.net [researchgate.net]

¢ 3. img.perfumerflavorist.com [img.perfumerflavorist.com]

¢ 4. Buy 2-Bromo-4-methoxy-3-(prop-2-yn-1-yloxy)benzaldehyde [smolecule.com]

e 5. 4-(Prop-2-yn-1-yloxy)benzaldehyde | 5651-86-5 | Benchchem [benchchem.com]
e 6. scbt.com [scbt.com]

e 7. 4-Methoxy-3-(2-propynyloxy)benzenecarbaldehyde | C11H1003 | CID 2763327 -
PubChem [pubchem.ncbi.nim.nih.gov]

o 8. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [4-Methoxy-3-(2-propynyloxy)benzenecarbaldehyde
molecular weight and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141157#4-methoxy-3-2-propynyloxy-
benzenecarbaldehyde-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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